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Compound of Interest

Compound Name: 5-Pyrrolidinomethyluridine

Cat. No.: B12406962 Get Quote

Despite its commercial availability as a research chemical, a comprehensive review of scientific

literature and chemical databases reveals a significant lack of publicly available information

regarding the discovery, characterization, and biological activity of 5-
Pyrrolidinomethyluridine. This nucleoside analogue, with the Chemical Abstracts Service

(CAS) registry number 1613530-41-8, is listed by several chemical suppliers with purported

potential in neurological disorder research and as a purine nucleoside analogue with broad-

spectrum antitumor activity. However, these claims are not substantiated by accessible peer-

reviewed studies, patents, or detailed experimental data.

Our in-depth search for information on 5-Pyrrolidinomethyluridine yielded no specific details

on its original synthesis, discovery, or the context of its development. While its basic chemical

properties are available from commercial vendors, critical data for a scientific audience, such

as quantitative biological activity, mechanism of action, and detailed experimental protocols,

are absent from the public domain.

Chemical and Physical Properties
A summary of the basic information available for 5-Pyrrolidinomethyluridine is presented

below.
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Property Value Source

CAS Number 1613530-41-8 BOC Sciences[1]

Molecular Formula C₁₄H₂₁N₃O₆ BOC Sciences[1]

IUPAC Name

1-[(2R,3R,4S,5R)-3,4-

dihydroxy-5-

(hydroxymethyl)oxolan-2-yl]-5-

(pyrrolidin-1-

ylmethyl)pyrimidine-2,4-dione

BOC Sciences[1]

Synonyms

Uridine, 5-(1-

pyrrolidinylmethyl)-; 5-(1-

Pyrrolidinylmethyl)uridine

BOC Sciences[1]

General Description

Purine nucleoside analogue

with potential antitumor activity.

[2] Potential in the research of

neurological disorders such as

Alzheimer's and Parkinson's

disease.[1]

NanoAxis LLC[2], BOC

Sciences[1]

Lack of Experimental Data and Protocols
A thorough search of scientific databases, including PubMed and chemical biology resources

like PubChem and ChEMBL, did not yield any publications detailing the biological evaluation of

5-Pyrrolidinomethyluridine. Consequently, there is no information available to fulfill the core

requirements of this technical guide, including:

Quantitative Data: No data on binding affinities, half-maximal inhibitory concentrations (IC₅₀),

half-maximal effective concentrations (EC₅₀), pharmacokinetic profiles (ADME), or other

quantitative measures of biological activity could be found.

Experimental Protocols: The absence of primary literature means that there are no

published, detailed methodologies for the synthesis, purification, or biological assays

involving this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.bocsci.com/product/5-pyrrolidinomethyluridine-cas-1613530-41-8-88097.html
https://www.bocsci.com/product/5-pyrrolidinomethyluridine-cas-1613530-41-8-88097.html
https://www.bocsci.com/product/5-pyrrolidinomethyluridine-cas-1613530-41-8-88097.html
https://www.bocsci.com/product/5-pyrrolidinomethyluridine-cas-1613530-41-8-88097.html
https://www.nanoaxisllc.com/shop/boc-1204-08-5-pyrrolidinomethyluridine-103618
https://www.bocsci.com/product/5-pyrrolidinomethyluridine-cas-1613530-41-8-88097.html
https://www.nanoaxisllc.com/shop/boc-1204-08-5-pyrrolidinomethyluridine-103618
https://www.bocsci.com/product/5-pyrrolidinomethyluridine-cas-1613530-41-8-88097.html
https://www.benchchem.com/product/b12406962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Mechanism of Action: There is no information on the molecular

targets, mechanism of action, or any associated signaling pathways for 5-
Pyrrolidinomethyluridine.

Logical Relationship Diagram: Information Retrieval
Workflow
The following diagram illustrates the workflow undertaken to search for information on 5-
Pyrrolidinomethyluridine, highlighting the lack of available data.
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Start: User Request for
In-depth Technical Guide on
5-Pyrrolidinomethyluridine

Comprehensive Search:
- Google Scholar

- PubMed
- PubChem
- ChEMBL

- Chemical Supplier Databases

Evaluate Search Results for:
- Discovery & Synthesis Data
- Quantitative Biological Data

- Experimental Protocols
- Mechanism of Action

Conclusion:
No Substantive Scientific Data Found in Public Domain

Report Findings to User:
- Lack of available information

- Inability to generate the requested technical guide

Click to download full resolution via product page

Caption: Workflow for information retrieval on 5-Pyrrolidinomethyluridine.

In conclusion, while 5-Pyrrolidinomethyluridine is available as a research chemical, the

absence of any detailed scientific literature makes it impossible to provide an in-depth technical

guide on its discovery, characterization, and biological activity at this time. The information
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presented here is limited to what is publicly available from commercial suppliers. Further

research and publication in peer-reviewed journals are necessary to elucidate the scientific

basis for any potential therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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